Cas no 197502-82-2 (PARECOXIB NA)

• Product Name: PARECOXIB NA
• CAS No: 197502-82-2
• MF: C₁₉H₁₇N₂NaO₄S
• MW: 392.404054403305
• CID: 117131
• PubChem ID: 15895902
• Update Time: 2025-04-18

PARECOXIB NA Chemical and Physical Properties

Names and Identifiers

• PARECOXIB NA
• [[4-(5-methyl-3-phenyl-isoxazol-4-yl)phenyl]sulfonyl-propanoyl-amino]sodium
• N-[[4-(5-Methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]propanamide Sodium Salt
• N-[[p-(5-Methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]propionamide Sodium Salt
• sodium (1Z)-N-{[4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)phenyl]sulfonyl}propanimidate
• Propanamide, N-[[4-(5-methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]-, sodium salt (1:1)
• Parecoxib sodium [USAN]
• Parecoxib (Sodium)
• 198470-85-8
• CS-1960
• HMS2052F09
• D03717
• NCGC00181773-01
• Dynastat
• SCHEMBL117192
• AM84679
• AKOS015951182
• 197502-82-2
• YM-978
• CCG-101177
• PARECOXIB SODIUM SALT [MI]
• N-((p-(5-Methyl-3-phenyl-4-isoxazolyl)phenyl)sulfonyl)propanamide, sodium salt
• N-[4-(5-METHYL-3-PHENYLISOXAZOL-4-YL)PHENYLSULFONYL]PROPIONAMIDE, SODIUM SALT
• A854885
• N-((4-(5-METHYL-3-PHENYLISOXAZOL-4-YL)PHENYL)SULFONYL)PROPANAMIDE SODIUM
• PARECOXIB SODIUM [MART.]
• HMS3886M04
• BCP06888
• Dynastat (TN)
• CHEMBL296913
• Parecoxib sodium (USAN)
• sodium (4-(5-methyl-3-phenylisoxazol-4-yl)phenylsulfonyl)(propionyl)amide
• MFCD04972608
• Q27277097
• CCG-268554
• Propanamide, N-[[4-(5-methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]-, sodium salt (1:1); Propanamide, N-[[4-(5-methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]-, sodium salt (9CI); Dynastat; Parecoxib sodium; Rayzon; SC 69124A
• Parecoxib sodium
• EB87433V6F
• Rayzon
• sodium;[4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)phenyl]sulfonyl-propanoylazanide
• SMR000469594
• sodium((4-(5-methyl-3-phenylisoxazol-4-yl)phenyl)sulfonyl)(propionyl)amide
• sodium ((4-(5-methyl-3-phenylisoxazol-4-yl)phenyl)sulfonyl)(propionyl)amide
• HY-17474A
• Tox21_113040
• UNII-EB87433V6F
• CAS-198470-85-8
• AC-25455
• HMS3394F09
• N-((4-(5-Methyl-3-phenyl-4-isoxazolyl)phenyl)sulfonyl)propanamide, sodium salt
• Parecoxib sodium salt
• s5418
• MLS001424308
• HQPVVKXJNZEAFW-UHFFFAOYSA-M
• Propanamide, N-((4-(5-methyl-3-phenyl-4-isoxazolyl)phenyl)sulfonyl)-, sodium salt
• BP164231
• SC-69124A
• Acetamide, 2,2,2-trichloro-N-[3-(trifluoromethyl)phenyl]-
• FT-0673518
• DTXCID9028596
• SC 69124A
• J-523328
• PARECOXIB SODIUM [WHO-DD]
• DTXSID6048670

• Inchi： 1S/C19H18N2O4S.Na/c1-3-17(22)21-26(23,24)16-11-9-14(10-12-16)18-13(2)25-20-19(18)15-7-5-4-6-8-15;/h4-12H,3H2,1-2H3,(H,21,22);/q;+1/p-1
• InChI Key： HQPVVKXJNZEAFW-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)C1=C(C)ON=C1C1C=CC=CC=1)([N-]C(CC)=O)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 392.08100
• Monoisotopic Mass: 392.08067248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 88.86000
• LogP: 4.78940